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Compound of Interest

Compound Name: Lewisite 3

CAS No.: 169473-81-8

Cat. No.: B12683719

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Lewisite 3 is a highly toxic chemical warfare agent. These procedures are intended

for trained professionals in properly equipped laboratory facilities. Adherence to all institutional,

national, and international safety regulations is mandatory.

Hazard Overview
Lewisite is a potent vesicant (blistering agent) and a systemic poison due to its arsenic content.

[1] It exists in three forms: Lewisite 1 (L-1), Lewisite 2 (L-2), and Lewisite 3 (L-3).[2] Lewisite
3, or Tris(2-chlorovinyl)arsine, is a component of Lewisite mixtures.[3][4] In its pure form, it is an

oily, colorless liquid, but impurities can cause it to appear amber to black.[1][5] It has a

characteristic odor of geraniums.[1][5]

Exposure can occur through skin contact, eye contact, inhalation, or ingestion.[6] Lewisite

penetrates standard clothing and even some types of rubber.[2][5] The effects of exposure are

immediate, causing severe pain, irritation, and blistering of the skin, eyes, and respiratory tract.

[1][7] Systemic absorption leads to "Lewisite shock," characterized by low blood pressure, and
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can cause damage to the liver, kidneys, and bone marrow.[2][8] Rapid decontamination is the

only way to limit tissue injury.[6]

Exposure Guidelines
The U.S. Environmental Protection Agency (EPA) has established Acute Exposure Guideline

Levels (AEGLs) for Lewisite 1, including its mixtures with Lewisite 2 and 3. These values

represent airborne concentrations and are critical for risk assessment and emergency planning.
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[9]

The Department of Energy's Protective Action Criteria (PACs) are based on AEGLs.
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Guideline Value

PAC-1 0.023 mg/m³

PAC-2 0.25 mg/m³

PAC-3 0.74 mg/m³

Data sourced from NOAA CAMEO Chemicals.

[9]

Engineering Controls & Personal Protective
Equipment (PPE)
All work with Lewisite 3 must be conducted in a designated and restricted area with controlled

access.[7]

Primary Engineering Control: All manipulations must be performed within a certified chemical

fume hood or glovebox designed for high-hazard substances. Ventilation must be sufficient

to maintain exposure levels below the established limits.

Secondary Controls: The laboratory should be under negative pressure relative to adjacent

areas. Emergency shower and eyewash stations must be immediately accessible.[7]

Due to the extreme toxicity of Lewisite, maximum protection is required. Level A protection

should be utilized, especially when the concentration is unknown.[6][10]
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Protection Level Description Components

Level A

Highest level of respiratory,

skin, and eye protection.

Required for high vapor

concentrations or potential for

skin contact.[11]

• NIOSH-certified CBRN full-

face-piece Self-Contained

Breathing Apparatus (SCBA) in

pressure-demand mode.[6] •

Totally-Encapsulating

Chemical Protective (TECP)

suit.[6] • Inner and outer

chemical-resistant gloves.[6] •

Chemical-resistant boots with

steel toe and shank.[6]

Level B

Highest respiratory protection

with lower skin protection.

Used when vapors are present

but skin contact is less likely.

[11]

• NIOSH-certified CBRN

SCBA.[11] • Hooded,

chemical-resistant suit (non-

encapsulating).[6] • Inner and

outer chemical-resistant

gloves.[11] • Chemical-

resistant boots.[11]

Experimental Protocols
Protocol 1: General Laboratory Handling of Lewisite 3

Preparation:

Ensure a second trained person ("buddy system") is present and aware of the procedures.

Verify that the chemical fume hood is functioning correctly.

Post warning signs indicating that Lewisite 3 is in use.[7]

Prepare all necessary equipment (glassware, reagents, etc.) and place it within the fume

hood.

Prepare a decontamination solution (e.g., 0.5% sodium hypochlorite) and keep it readily

available inside the hood.[12]
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Prepare waste containers for liquid and solid contaminated materials.

Donning PPE:

Don Level A or Level B protective equipment as determined by the site-specific risk

assessment. A buddy must assist and verify proper donning.

Handling:

Perform all manipulations of Lewisite 3 deep within the fume hood.

Use a positive displacement pipette for all liquid transfers.

Keep containers of Lewisite 3 sealed when not in immediate use.

Post-Procedure:

Decontaminate all surfaces and equipment within the fume hood using the prepared

decontamination solution.

Securely seal all primary containers of Lewisite 3.

Seal all contaminated waste in designated, labeled containers.

Doffing PPE:

Proceed to the designated doffing area.

Follow a strict doffing procedure to avoid cross-contamination, typically assisted by a

trained buddy. This involves a systematic removal and containment of the suit, gloves, and

respiratory protection.

Protocol 2: Emergency Spill Response
Evacuate: Immediately alert personnel and evacuate the immediate spill area.[7] If the spill is

outside the fume hood, evacuate the entire laboratory.

Isolate: Secure the area and prevent re-entry. Post "DO NOT ENTER - CHEMICAL SPILL"

signs. Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[9]
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Notify: Inform the institutional Environmental Health & Safety (EHS) office and emergency

response team immediately.

Decontaminate (if trained): Only trained emergency responders with appropriate Level A

PPE should manage the spill.

Cover the liquid spill with an absorbent material like vermiculite, dry sand, or earth.[7] Do

not use combustible materials.

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

labeled container for hazardous waste disposal.[7]

Decontaminate the spill area with a suitable solution (e.g., 0.5% sodium hypochlorite),

followed by a rinse.[12]

Ventilate the area to disperse any remaining vapors.[7]

Protocol 3: Personnel Decontamination Following
Exposure
Rapid decontamination within minutes is critical to limit injury.[6]

Remove from Source: Immediately remove the affected person from the exposure source.[9]

Rescuers must wear appropriate PPE to avoid becoming casualties.[8][9]

Remove Clothing: Immediately remove all contaminated clothing. Cut clothing off if

necessary to avoid pulling it over the head.[1] Place contaminated clothing in a sealed plastic

bag.[1]

Skin Decontamination: As quickly as possible, wash the affected skin with large amounts of

soap and water.[1] If available, specialized kits like the Reactive Skin Decontamination

Lotion (RSDL) may be used.[13]

Eye Decontamination: If eyes are exposed, flush with plain water for at least 15 minutes.[9]

[14] Remove contact lenses if present.[1]
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Seek Medical Attention: Transport the victim to a medical facility immediately.[6] Inform

medical personnel of the nature of the chemical exposure. Treatment may include the

administration of the antidote Dimercaprol (British Anti-Lewisite or BAL) for systemic effects,

which must be done in a hospital setting.[6][8]

Waste Disposal
All materials contaminated with Lewisite 3, including absorbent materials, used PPE, and

contaminated labware, must be treated as hazardous waste.

Segregate waste into solid and liquid streams.

Place waste in sealed, clearly labeled, and chemically compatible containers.[7]

Store waste containers in a designated, secure, and ventilated area.

Arrange for disposal through the institution's certified hazardous waste management

program.
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Figure 1: Laboratory Workflow for Lewisite 3 Handling
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Caption: Figure 1: Laboratory Workflow for Lewisite 3 Handling.
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Figure 2: Emergency Response for Lewisite 3 Spill
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Caption: Figure 2: Emergency Response for Lewisite 3 Spill.
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Figure 3: Personnel Decontamination Protocol
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Caption: Figure 3: Personnel Decontamination Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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